Cas no 895431-39-7 ((2E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-3-yl)methylprop-2-enamide)

• Product Name: (2E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-3-yl)methylprop-2-enamide
• CAS No: 895431-39-7
• MF: C₂₄H₂₀N₄O₅S
• MW: 476.504404067993
• CID: 6209714
• PubChem ID: 18572647
• Update Time: 2025-08-04

(2E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-3-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-3-yl)methylprop-2-enamide
• F2515-2576
• (2E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-[(pyridin-3-yl)methyl]prop-2-enamide
• (E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-3-ylmethyl)prop-2-enamide
• 895431-39-7
• (E)-N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-3-ylmethyl)acrylamide
• AKOS024655857

• Inchi： 1S/C24H20N4O5S/c1-32-19-9-10-20(33-2)23-22(19)26-24(34-23)27(15-17-6-4-12-25-14-17)21(29)11-8-16-5-3-7-18(13-16)28(30)31/h3-14H,15H2,1-2H3/b11-8+
• InChI Key： SMOMPFOVEQQAND-DHZHZOJOSA-N
• SMILES： S1C2C(=CC=C(C=2N=C1N(C(/C=C/C1C=CC=C(C=1)[N+](=O)[O-])=O)CC1C=NC=CC=1)OC)OC

Computed Properties

• Exact Mass: 476.11544092g/mol
• Monoisotopic Mass: 476.11544092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 139Ų

Additional information on (2E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-3-yl)methylprop-2-enamide

The Compound CAS No 895431-39-7: A Comprehensive Overview

The compound with CAS No 895431-39-7, known as (2E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-3-yl)methylprop-2-enamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzothiazole ring system, a pyridine moiety, and an enamide functional group. The presence of these structural elements contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The 4,7-dimethoxy substitution on the benzothiazole ring is believed to enhance the compound's stability and bioavailability. Additionally, the pyridin-3-yl group attached to the nitrogen atom introduces electron-withdrawing effects, which may influence the molecule's reactivity and selectivity in biological systems.

The enamide functionality in this compound plays a critical role in its interactions with cellular targets. Enamides are known to exhibit significant biological activity due to their ability to form hydrogen bonds and participate in π–π interactions. This feature makes them promising candidates for modulating enzyme activity or binding to receptor sites. Recent research has focused on optimizing enamide-containing compounds for improved efficacy and reduced toxicity.

One of the most intriguing aspects of this compound is its potential as an anticancer agent. Preclinical studies have demonstrated that it exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve inhibition of key enzymes involved in cell proliferation and apoptosis regulation. Furthermore, the compound's ability to cross the blood-brain barrier suggests its potential utility in treating central nervous system malignancies.

In terms of synthesis, the compound is typically prepared through a multi-step process involving coupling reactions and functional group transformations. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce synthesis time. This approach aligns with current trends toward greener and more efficient chemical manufacturing practices.

From an analytical standpoint, the compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses confirm the molecular structure and purity of the synthesized material. Additionally, computational modeling studies have provided insights into the compound's three-dimensional conformation and its potential binding modes with target proteins.

Looking ahead, further research is needed to elucidate the exact molecular mechanisms underlying this compound's biological effects. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully harness its therapeutic potential. The integration of artificial intelligence in drug design could also accelerate the development of analogs with enhanced properties.

In conclusion, CAS No 895431-39-7 represents a cutting-edge advancement in organic chemistry with promising applications in medicine. Its unique structure and diverse functional groups make it a valuable tool for exploring novel therapeutic strategies. As research continues to unfold, this compound has the potential to contribute significantly to the advancement of modern pharmacotherapy.